Cas no 1598-80-7 (Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1))

• Product Name: Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
• CAS No: 1598-80-7
• MF: C₅H₁₂ClF₂N
• MW: 159.60528755188
• CID: 212514
• PubChem ID: 24188585
• Update Time: 2025-04-19

Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,2-fluoro-N-(2-fluoroethyl)-N-methyl-, hydrochloride (1:1)
• 2-fluoro-N-(2-fluoroethyl)-N-methylethanamine,hydrochloride
• NSC77711
• NSC-77711
• 2-Fluoro-N-(2-fluoroethyl)-N-methylethan-1-amine--hydrogen chloride (1/1)
• DTXSID80637494
• 1598-80-7

• Inchi： 1S/C5H11F2N.ClH/c1-8(4-2-6)5-3-7;/h2-5H2,1H3;1H
• InChI Key： IQFGAGZPEXZVHV-UHFFFAOYSA-N
• SMILES： Cl.FCCN(C)CCF

Computed Properties

• Exact Mass: 123.08603
• Monoisotopic Mass: 159.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 1.65920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds